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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol

CAS No.: 6358-15-2

Cat. No.: B1265891

Get Quote

2-Amino-3,4,6-trichlorophenol is a substituted aromatic compound built upon a central

benzene ring. Its identity and reactivity are dictated by the interplay of five substituents: a

hydroxyl group (-OH), an amino group (-NH2), and three chlorine atoms (-Cl) at specific

positions. This unique arrangement makes it a subject of interest in synthetic chemistry and

toxicology.

Structural Elucidation and Electronic Effects
The molecule's IUPAC name, 2-Amino-3,4,6-trichlorophenol, precisely defines the location of

each functional group on the phenyl ring. The hydroxyl group defines the base name "phenol"

and is assigned to position 1. The remaining substituents are then numbered accordingly.

The electronic character of the molecule is complex and fascinating. The hydroxyl and amino

groups are powerful activating, ortho-, para-directing groups due to resonance and inductive

electron donation. Conversely, the three chlorine atoms are deactivating via the inductive effect

(electron withdrawal) but are also ortho-, para-directing due to resonance. This dense

substitution pattern creates a unique electronic environment that significantly influences the

molecule's spectroscopic signature and chemical reactivity.
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Key Physicochemical Data
A consolidated summary of the compound's core identifiers and properties is presented below.

This data is fundamental for regulatory compliance, analytical method development, and

computational modeling.

Property Value Source

IUPAC Name 2-Amino-3,4,6-trichlorophenol NIST[1]

CAS Number 6358-15-2 NIST, US EPA[1][2]

Molecular Formula C₆H₄Cl₃NO NIST[1]

Molecular Weight 212.461 g/mol NIST, US EPA[1][2]

Canonical SMILES
C1=C(C(=C(C(=C1Cl)Cl)N)O)

Cl
US EPA[2]

InChI Key
QQDKXJSYZGJGKJ-

UHFFFAOYSA-N
NIST[1]

Physical Form Solid ChemicalBook[3]

Rational Synthesis Pathway
While commercial suppliers exist, understanding the synthetic rationale for 2-Amino-3,4,6-
trichlorophenol is crucial for researchers who may need to produce it or its analogs in-house.

A logical and efficient approach involves the reduction of a corresponding nitro-aromatic

precursor.

Proposed Synthesis Workflow
The most common and field-proven method for introducing an amino group onto an aromatic

ring, especially in the presence of other functional groups, is the reduction of a nitro group. The

workflow below outlines a robust pathway starting from a suitable chlorinated phenol.
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Step 1: Nitration

Step 2: Reduction

Precursor:
3,4,6-Trichlorophenol

2-Nitro-3,4,6-trichlorophenol

 HNO₃ / H₂SO₄ 

Target Molecule:
2-Amino-3,4,6-trichlorophenol

 Fe / HCl or SnCl₂ / HCl 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Amino-3,4,6-trichlorophenol.

Protocol: Reduction of 2-Nitro-3,4,6-trichlorophenol
This protocol is adapted from established methodologies for the reduction of aromatic nitro

compounds.[4]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, charge finely powdered iron filings (Fe) and water.

Acidification: Add a catalytic amount of concentrated hydrochloric acid (HCl) to the stirred

suspension and heat the mixture gently (e.g., in a 60°C water bath) to activate the iron

surface.

Substrate Addition: Dissolve the precursor, 2-Nitro-3,4,6-trichlorophenol, in a suitable solvent

like ethanol and add it dropwise to the iron suspension over 1-1.5 hours. The exothermic

reaction should be controlled by the rate of addition.
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Reaction Monitoring: Continue heating and stirring for an additional hour after the addition is

complete. The reaction progress can be monitored by Thin Layer Chromatography (TLC)

until the starting material is fully consumed.

Work-up: Cool the reaction mixture and neutralize it with a sodium carbonate or sodium

hydroxide solution to precipitate iron hydroxides.

Isolation: Filter the hot mixture to remove the iron sludge. The filtrate contains the desired

product.

Purification: The product can be precipitated from the aqueous filtrate by adjusting the pH

with acid. Further purification can be achieved by recrystallization from a suitable solvent

system (e.g., ethanol/water).

Expertise: Causality of Experimental Choices
Choice of Reducing Agent: Iron in acidic medium (Bechamp reduction) is a classic, cost-

effective, and highly efficient method for nitro group reduction. It is selective for the nitro

group and typically does not affect other functional groups like halogens or the phenolic

hydroxyl group. Tin(II) chloride (SnCl₂) is another excellent alternative, known for its clean

conversions.

Catalytic Acid: The HCl serves to activate the iron surface and acts as a proton source for

the reduction process.

Neutralization and Filtration: The neutralization step is critical. It precipitates iron salts as

insoluble hydroxides, allowing for their easy removal by filtration, which is a key purification

step.

Analytical Characterization Workflow
Confirming the identity and purity of the synthesized molecule is paramount. A multi-technique

approach is required for unambiguous structural elucidation.

Integrated Analytical Workflow Diagram
The following workflow ensures a systematic and comprehensive analysis, from initial sample

preparation to final structural confirmation.
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Caption: Integrated workflow for the structural characterization of the target molecule.

Mass Spectrometry (MS)
Mass spectrometry is indispensable for determining the molecular weight and elemental

composition.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method

for volatile and semi-volatile compounds like chlorophenols.[5]

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent

(e.g., hexane or dichloromethane).

GC Separation: Inject the sample into a GC equipped with a suitable capillary column

(e.g., DB-5ms) to separate the analyte from any impurities.

MS Detection: Analyze the eluting compound using an MS detector in electron ionization

(EI) mode.

Expected Results:

Molecular Ion (M⁺): A prominent cluster of peaks around m/z 211, 213, and 215. The

molecular weight of the compound is 212.46 g/mol .[2]

Isotopic Pattern: Due to the presence of three chlorine atoms, a highly characteristic

isotopic pattern for the molecular ion will be observed. The relative abundance of isotopes
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(³⁵Cl and ³⁷Cl) will result in a predictable M⁺, M+2, M+4, etc., peak ratio, which is a

powerful confirmation of the presence of three chlorines.

Fragmentation: Expect fragmentation patterns involving the loss of HCl, CO, and other

characteristic fragments from the aromatic ring.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule. The NIST

Chemistry WebBook indicates that IR spectral data is available for this compound.[1]

Methodology:

Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium

bromide powder and pressing it into a transparent disk.

Alternatively, run the analysis as a mull (e.g., Nujol).

Acquire the spectrum using an FTIR spectrometer.

Expected Characteristic Absorptions:

Wavenumber (cm⁻¹) Functional Group Vibration Type

3400 - 3200 -OH and -NH₂
O-H and N-H Stretching (often

broad)

3100 - 3000 Aromatic C-H C-H Stretching

1620 - 1580 Aromatic Ring C=C Stretching

1300 - 1200 Phenolic C-O C-O Stretching

850 - 650 C-Cl C-Cl Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most detailed information about the carbon-hydrogen framework of the

molecule.
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Methodology:

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆

is often preferred as it allows for the observation of exchangeable protons (-OH and -NH₂).

Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

Predicted Spectral Features:

¹H NMR:

Aromatic Region: A single sharp singlet is expected for the lone proton on the aromatic

ring (at position 5). Its chemical shift would likely be downfield (δ 7.0-7.5 ppm),

influenced by the adjacent chlorine and amino groups. For comparison, the two

equivalent protons in 2,4,6-trichlorophenol appear as a singlet at ~7.27 ppm.[6]

Exchangeable Protons: Two broad singlets corresponding to the phenolic -OH and the

two amine -NH₂ protons. Their chemical shifts are variable and depend on

concentration and solvent.

¹³C NMR:

Six distinct signals are expected in the aromatic region (δ 110-160 ppm), corresponding

to the six unique carbon atoms of the benzene ring. The carbons attached to the

electronegative oxygen, nitrogen, and chlorine atoms will be shifted further downfield.

Safety, Handling, and Toxicological Considerations
Working with chlorinated phenols requires strict adherence to safety protocols due to their

potential toxicity. Data from the closely related 2,4,6-trichlorophenol provides a strong basis for

hazard assessment.

Hazard Identification
The compound is expected to share hazards with other trichlorophenols.
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Hazard Class GHS Hazard Statement Source

Acute Toxicity (Oral) H302: Harmful if swallowed. Sigma-Aldrich, CDH[7]

Skin Irritation H315: Causes skin irritation. Sigma-Aldrich, CDH[7]

Eye Irritation
H319: Causes serious eye

irritation.
Sigma-Aldrich, CDH[7]

Carcinogenicity
H351: Suspected of causing

cancer.
Sigma-Aldrich, CDH[7]

Aquatic Hazard
H410: Very toxic to aquatic life

with long lasting effects.
Sigma-Aldrich, CDH[7]

Safe Handling Protocol
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Body Protection: Wear a lab coat.

Handling Practices: Avoid dust formation. Do not eat, drink, or smoke in the work area. Wash

hands thoroughly after handling.[7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to

its aquatic toxicity, avoid release to the environment.[7]

Toxicological Summary
While specific toxicological data for 2-Amino-3,4,6-trichlorophenol is limited, the profile of

2,4,6-trichlorophenol is well-documented and serves as a critical surrogate. The U.S.

Environmental Protection Agency (EPA) has classified 2,4,6-trichlorophenol as a Group B2,

probable human carcinogen, based on animal studies showing evidence of lymphomas,
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leukemia, and liver cancer.[8] Chronic exposure in humans has been linked to respiratory

effects.[8] Given these findings, it is imperative to treat 2-Amino-3,4,6-trichlorophenol with a

high degree of caution and to minimize all potential routes of exposure.

Conclusion
2-Amino-3,4,6-trichlorophenol is a multifunctional aromatic compound whose molecular

structure presents a unique combination of electron-donating and electron-withdrawing groups.

This guide has provided a comprehensive framework for understanding its structure, a rational

pathway for its synthesis, and a multi-faceted workflow for its analytical confirmation. The

detailed protocols and safety information are grounded in established scientific principles and

authoritative data, providing researchers with the necessary knowledge to handle and

characterize this molecule with confidence and safety. The application of systematic analytical

techniques is not merely a procedural step but a necessary validation of molecular identity,

which is the bedrock of reproducible and reliable scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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